Cas no 1261646-72-3 (3-Hydroxy-4-(trifluoromethyl)mandelic acid)

• Product Name: 3-Hydroxy-4-(trifluoromethyl)mandelic acid
• CAS No: 1261646-72-3
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4794261
• Update Time: 2025-09-27

3-Hydroxy-4-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H7F3O4/c10-9(11,12)5-2-1-4(3-6(5)13)7(14)8(15)16/h1-3,7,13-14H,(H,15,16)
• InChI Key： FSOWEISTCIIYPG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1O)C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8

Additional information on 3-Hydroxy-4-(trifluoromethyl)mandelic acid

3-Hydroxy-4-(Trifluoromethyl)Mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1261646-72-3, known as 3-Hydroxy-4-(Trifluoromethyl)Mandelic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid (AHA) found in various fruits and plants. The introduction of the trifluoromethyl group at the 4-position and the hydroxyl group at the 3-position introduces unique chemical properties that make this compound highly versatile and valuable for a wide range of applications.

Recent studies have highlighted the potential of 3-Hydroxy-4-(Trifluoromethyl)Mandelic Acid in drug discovery, particularly in the development of novel therapeutic agents. The trifluoromethyl group is known to enhance the lipophilicity of molecules, which can improve their bioavailability and pharmacokinetic profiles. This property makes it an attractive candidate for designing drugs targeting various diseases, including cancer, inflammation, and infectious diseases. For instance, researchers have explored its ability to modulate enzyme activity and interact with cellular signaling pathways, suggesting its potential as a lead compound in medicinal chemistry.

In addition to its pharmacological applications, 3-Hydroxy-4-(Trifluoromethyl)Mandelic Acid has shown promise in materials science. Its chiral structure and functional groups make it a suitable building block for constructing advanced materials such as chiral catalysts, sensors, and self-assembled monolayers. Recent advancements in green chemistry have also led to the development of sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining high yields and purity.

The synthesis of 3-Hydroxy-4-(Trifluoromethyl)Mandelic Acid typically involves multi-step organic reactions, including Friedel-Crafts acylation, hydroxylation, and fluorination processes. These steps require precise control over reaction conditions to ensure the formation of the desired product with high stereochemical fidelity. Researchers have optimized these methods by employing catalytic systems and novel reagents, leading to more efficient and scalable production processes.

From an analytical perspective, the characterization of 3-Hydroxy-4-(Trifluoromethyl)Mandelic Acid has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into its molecular structure, conformational flexibility, and intermolecular interactions. Such information is crucial for understanding its behavior in different chemical environments and for designing further derivatives with enhanced properties.

Looking ahead, the future of 3-Hydroxy-4-(Trifluoromethyl)Mandelic Acid lies in its continued exploration across diverse scientific domains. Its unique combination of functional groups offers endless possibilities for innovation in drug development, material design, and green chemistry practices. As research progresses, this compound is expected to play an increasingly important role in advancing both academic knowledge and industrial applications.